Cas no 1036395-80-8 (3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid)

• Product Name: 3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid
• CAS No: 1036395-80-8
• MF: C₁₀H₈ClF₃O₂
• MW: 252.617532730103
• MDL: MFCD11519329
• CID: 2151736
• PubChem ID: 57368010
• Update Time: 2025-04-21

3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-(trifluoromethyl)phenyl)propanoic acid
• 3-[3-CHLORO-4-(TRIFLUOROMETHYL)PHENYL]PROPIONIC ACID
• LRB39580
• 3-[3-Chloro-4-(trifluoromethyl)-phenyl]propionic acid
• AKOS015957016
• CS-0440289
• 3-[3-chloro-4-(trifluoromethyl)phenyl]propanoic acid
• JS-4836
• EN300-703119
• MFCD11519329
• 1036395-80-8
• SCHEMBL584575
• 3-(3-Chloro-4-(trifluoromethyl)phenyl)propanoicacid
• DB-330672

• MDL： MFCD11519329
• Inchi： 1S/C10H8ClF3O2/c11-8-5-6(2-4-9(15)16)1-3-7(8)10(12,13)14/h1,3,5H,2,4H2,(H,15,16)
• InChI Key： UCIFEZHKSFPXMY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CCC(=O)O

Computed Properties

• Exact Mass: 252.0164917g/mol
• Monoisotopic Mass: 252.0164917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids